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Compound of Interest

Compound Name: 2,5-Dibromothiazole

Cat. No.: B130459 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 2,5-Dibromothiazole, including detailed operational and disposal

plans to ensure a safe laboratory environment.

Chemical Identifier and Properties

Property Value

Chemical Name 2,5-Dibromothiazole

CAS Number 4175-78-4[1]

Molecular Formula C₃HBr₂NS[2]

Molecular Weight 242.92 g/mol [2]

Appearance Beige to white or brown crystalline powder[3]

Melting Point 45-49 °C

Flash Point 110 °C (230 °F) - closed cup

Hazard Identification and GHS Classification

2,5-Dibromothiazole is classified as a hazardous substance. All personnel should be fully

aware of its potential dangers before handling.
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Hazard Class GHS Classification Signal Word Hazard Statement

Skin

Corrosion/Irritation
Skin Irrit. 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Eye Irrit. 2 Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

STOT SE 3 Warning
H335: May cause

respiratory irritation

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.

PPE Category Recommended Equipment Specifications

Eye/Face Protection Safety Goggles Tight-sealing safety goggles.

Skin Protection Chemical-resistant gloves Inspect gloves prior to use.

Protective clothing
Long-sleeved gown to prevent

skin exposure.

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator, such as a dust mask

type N95 (US), should be used

if exposure limits are exceeded

or if irritation is experienced.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial for preventing accidents and

exposure.

Engineering Controls:
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Work in a well-ventilated area.

Use a local exhaust ventilation system or a chemical fume hood.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Have an

emergency eyewash station and safety shower readily accessible.

Dispensing: Avoid the formation of dust and aerosols. Carefully weigh and transfer the

chemical in a designated area, preferably within a fume hood.

General Practices: Avoid contact with skin, eyes, and clothing. Do not breathe dust or

vapors. Wash hands thoroughly after handling.

Prohibitions: Do not eat, drink, or smoke in the laboratory area.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store locked up.

Incompatible materials include strong oxidizing agents.

Emergency Procedures: First Aid and Spill
Response
Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill and Leak Response:

In the event of a spill, follow the established emergency protocol. The following workflow

diagram illustrates the key steps for a safe and effective response.
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Workflow for Chemical Spill Response

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Sweep solid or absorb liquid)

Decontaminate the Area

Dispose of Waste
(In a labeled, sealed container)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for Chemical Spill Response.
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Disposal Plan
Proper disposal of 2,5-Dibromothiazole and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Collection:

Collect waste 2,5-Dibromothiazole and any contaminated materials in a clearly labeled,

sealed, and appropriate container.

The container must be compatible with the chemical.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2,5-
Dibromothiazole".

Include any known hazard information.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Disposal Method:

Dispose of the contents and container in accordance with local, regional, and national

hazardous waste regulations. This should be done through an approved waste disposal

plant.

Decontamination:

Decontaminate any equipment used, such as spatulas or glassware, by rinsing with an

appropriate solvent (e.g., acetone or ethanol) in a fume hood.
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The rinsate should be collected as hazardous waste.

All cleaning materials should also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. 2,5-Dibromothiazole | C3HBr2NS | CID 312394 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Cas 4175-78-4,2,5-DIBROMOTHIAZOLE | lookchem [lookchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
2,5-Dibromothiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130459#personal-protective-equipment-for-handling-
2-5-dibromothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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